91-87-2

(2-(Dimethoxymethyl)-1-heptenyl)benzene

In Stock

• CAS RN:
• 91-87-2

• Formula:
• C16H24O2

• InChI:
• InChI=1S/C16H24O2/c1-4-5-7-12-15(16(17-2)18-3)13-14-10-8-6-9-11-14/h6,8-11,13,16H,4-5,7,12H2,1-3H3/b15-13+

• InChIKey:
• QCHZKUPVENJLAW-UHFFFAOYSA-N

• [2-(Dimethoxymethyl)-1-heptenyl]benzene is a member of benzenes.

2,5-Bis(pentafluoroethyl)-1,3,4-oxadiazole

In Stock

• CAS RN:
• 891-87-2

• Formula:
• C6F10N2O

• InChI:
• InChI=1S/C6F10N2O/c7-3(8,5(11,12)13)1-17-18-2(19-1)4(9,10)6(14,15)16

• InChIKey:
• VQOIQMXVVLTDAI-UHFFFAOYSA-N

• 2,5-Bis(pentafluoroethyl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C6F10N2O and its molecular weight is 306.06 g/mol. The purity is usually 95%.

3-(Aminomethylidene)pentane-2,4-dione

In Stock

• CAS RN:
• 71591-87-2

• Formula:
• C6H9NO2

• InChI:
• InChI=1S/C6H9NO2/c1-4(8)6(3-7)5(2)9/h3,7-8H,1-2H3/b6-4-,7-3?

• InChIKey:
• BMGPWEKVYXCJFY-XINLLTGXSA-N

• 3-(Aminomethylidene)pentane-2,4-dione is a useful research compound. Its molecular formula is C6H9NO2 and its molecular weight is 127.14 g/mol. The purity is usually 95%.

Ethyl 5-methyl-3,6-dioxopiperazine-2-carboxylate

Usually In Stock

• CAS RN:
• 63891-87-2

• Formula:
• C8H12N2O4

• InChI:
• InChI=1S/C8H12N2O4/c1-3-14-8(13)5-7(12)9-4(2)6(11)10-5/h4-5H,3H2,1-2H3,(H,9,12)(H,10,11)

• InChIKey:
• XBGRHEOUJFLHJT-UHFFFAOYSA-N

• Ethyl 5-methyl-3,6-dioxopiperazine-2-carboxylate is a useful research compound. Its molecular formula is C8H12N2O4 and its molecular weight is 200.19 g/mol. The purity is usually 95%.

Acetamide, N,N'-(ethenylmethylsilylene)bis[N-methyl-

• CAS RN:
• 50791-87-2

• Formula:
• C9H18N2O2Si

• InChI:
• InChI=1S/C9H18N2O2Si/c1-7-14(6,10(4)8(2)12)11(5)9(3)13/h7H,1H2,2-6H3

• InChIKey:
• WWOJHRGOXHGXEX-UHFFFAOYSA-N

• Acetamide, N,N'-(ethenylmethylsilylene)bis[N-methyl- is a useful research compound. Its molecular formula is C9H18N2O2Si and its molecular weight is 214.34 g/mol. The purity is usually 95%.

Copper sorbate

• CAS RN:
• 13991-87-2

• Formula:
• C12H14CuO4

• InChI:
• InChI=1S/2C6H8O2.Cu/c2*1-2-3-4-5-6(7)8;/h2*2-5H,1H3,(H,7,8);/q;;+2/p-2/b2*3-2+,5-4+;

• InChIKey:
• VGWUQCWVUNUPMX-RJNTXXOISA-L

• Copper sorbate, also known as Copper sorbate, is a useful research compound. Its molecular formula is C12H14CuO4 and its molecular weight is 285.78 g/mol. The purity is usually 95%.

Dimethylaminoethyl-alpha-phenylcinnamate

• CAS RN:
• 76391-87-2

• Formula:
• C19H21NO2

• InChI:
• InChI=1S/C19H21NO2/c1-20(2)13-14-22-19(21)18(17-11-7-4-8-12-17)15-16-9-5-3-6-10-16/h3-12,15H,13-14H2,1-2H3/b18-15-

• InChIKey:
• FAEYKPJTNIFJLJ-SDXDJHTJSA-N

• Dimethylaminoethyl-alpha-phenylcinnamate, also known as Dimethylaminoethyl-alpha-phenylcinnamate, is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.

8-Bromoquinoline-4-carbaldehyde

In Stock

• CAS RN:
• 898391-87-2

• Formula:
• C10H6BrNO

• InChI:
• InChI=1S/C10H6BrNO/c11-9-3-1-2-8-7(6-13)4-5-12-10(8)9/h1-6H

• InChIKey:
• JRKLRIAIMIKGHT-UHFFFAOYSA-N

• 8-Bromoquinoline-4-carbaldehyde is a useful research compound. Its molecular formula is C10H6BrNO and its molecular weight is 236.06 g/mol. The purity is usually 95%.

Cyclopentyl 3,4-dichlorophenyl ketone

In Stock

• CAS RN:
• 898791-87-2

• Formula:
• C12H12Cl2O

• InChI:
• InChI=1S/C12H12Cl2O/c13-10-6-5-9(7-11(10)14)12(15)8-3-1-2-4-8/h5-8H,1-4H2

• InChIKey:
• MUEMEOICNHKBDH-UHFFFAOYSA-N

• Cyclopentyl 3,4-dichlorophenyl ketone is a useful research compound. Its molecular formula is C12H12Cl2O and its molecular weight is 243.13 g/mol. The purity is usually 95%.

N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide

In Stock

• CAS RN:
• 953991-87-2

• Formula:
• C16H24N2O2

• InChI:
• InChI=1S/C16H24N2O2/c1-20-12-11-18-9-7-14(8-10-18)13-17-16(19)15-5-3-2-4-6-15/h2-6,14H,7-13H2,1H3,(H,17,19)

• InChIKey:
• GJFBNXJSGUFIEB-UHFFFAOYSA-N

• N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H24N2O2 and its molecular weight is 276.38. The purity is usually 95%.

1'-Boc-[1,4']bipiperidinyl-3-ol

Usually In Stock

• CAS RN:
• 864291-87-2

• Formula:
• C15H28N2O3

• InChI:
• InChI=1S/C15H28N2O3/c1-15(2,3)20-14(19)16-9-6-12(7-10-16)17-8-4-5-13(18)11-17/h12-13,18H,4-11H2,1-3H3

• InChIKey:
• UZONPELMGKAXTA-UHFFFAOYSA-N

• 1'-Boc-[1,4']bipiperidinyl-3-ol is a useful research compound. Its molecular formula is C15H28N2O3 and its molecular weight is 284.39 g/mol. The purity is usually 95%.

7-Chloro-8-fluoroimidazo[1,2-a]pyridine

In Stock

• CAS RN:
• 628691-87-2

• Formula:
• C7H4ClFN2

• InChI:
• InChI=1S/C7H4ClFN2/c8-5-1-3-11-4-2-10-7(11)6(5)9/h1-4H

• InChIKey:
• PXOXGHYMGLTXCQ-UHFFFAOYSA-N

• 7-Chloro-8-fluoroimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C7H4ClFN2 and its molecular weight is 170.57. The purity is usually 95%.

Ethyl 3-acetyl-5-chloro-2-pyridinecarboxylate

In Stock

• CAS RN:
• 1221791-87-2

• Formula:
• C10H10ClNO3

• InChI:
• InChI=1S/C10H10ClNO3/c1-3-15-10(14)9-8(6(2)13)4-7(11)5-12-9/h4-5H,3H2,1-2H3

• InChIKey:
• FRNOROCGPZNZEO-UHFFFAOYSA-N

• Ethyl 3-acetyl-5-chloro-2-pyridinecarboxylate is a useful research compound. Its molecular formula is C10H10ClNO3 and its molecular weight is 227.64 g/mol. The purity is usually 95%.

tert-Butyl 2-(2-methyl-1-oxopropan-2-yl)pyrrolidine-1-carboxylate

In Stock

• CAS RN:
• 2167891-87-2

• Formula:
• C13H23NO3

• InChI:
• InChI=1S/C13H23NO3/c1-12(2,3)17-11(16)14-8-6-7-10(14)13(4,5)9-15/h9-10H,6-8H2,1-5H3

• InChIKey:
• JBWCFWSOYYBLDT-UHFFFAOYSA-N

• Tert-Butyl 2-(2-methyl-1-oxopropan-2-yl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C13H23NO3 and its molecular weight is 241.331. The purity is usually 95%.

(3S)-3-amino-3-(3-chlorophenyl)propanamide

Usually In Stock

• CAS RN:
• 1307991-87-2

• Formula:
• C9H11ClN2O

• InChI:
• InChI=1S/C9H11ClN2O/c10-7-3-1-2-6(4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)/t8-/m0/s1

• InChIKey:
• RTPKAWXRWXENEJ-QMMMGPOBSA-N

• (3S)-3-amino-3-(3-chlorophenyl)propanamide is a useful research compound. Its molecular formula is C9H11ClN2O and its molecular weight is 198.65 g/mol. The purity is usually 95%.